![molecular formula C12H19N3O3S2 B1485586 tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate CAS No. 2277312-55-5](/img/structure/B1485586.png)
tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C12H19N3O3S2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural and Chemical Analysis
- Analysis of Chemical Structure : Research on similar compounds, such as tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, focuses on their chemical structure and intramolecular interactions. These studies are crucial for understanding the molecular configuration and potential reactivity of related compounds (Weber et al., 1995).
Applications in Drug Metabolism
In Vitro Metabolism Studies : Research involving compounds like CP-533,536, which has a tert-butyl moiety, aims to understand how these compounds are metabolized in the human body. This includes studying the enzymatic pathways and identifying major metabolites, which is critical for drug development and safety (Prakash et al., 2008).
Enzymatic C-Demethylation : The study of compounds like LC15-0133, which also contains a tert-butyl group, explores enzymatic C-demethylation, a key metabolic reaction. Understanding these processes helps in predicting the metabolism of new drugs and their potential interactions in the body (Yoo et al., 2008).
Synthesis of Novel Compounds
Precursors for Sulfonamides : Compounds such as tert-butyl 2-chlorosulfonyl-1,3,4-thiadiazole-5carbamate serve as precursors for the synthesis of sulfonamides. This research is integral to developing new pharmaceuticals and understanding the synthetic pathways of complex molecules (Pedregosa et al., 1996).
Cyclization Methods for Compound Synthesis : The study of intramolecular cyclization processes in compounds like 4-amino-3-alkylsulfanyl-1,2,4-triazoles contributes to the development of novel synthetic methods for thiadiazine and thiadiazole rings, which are important in various chemical and pharmaceutical applications (Kolodina & Lesin, 2009).
Biological and Medicinal Research
- Larvicidal and Antimicrobial Activities : Research on triazinone derivatives, including those with a tert-butyl group, assesses their potential as larvicides and antimicrobial agents. This is vital for discovering new compounds that can be used in pest control and to combat microbial infections (Kumara et al., 2015).
properties
IUPAC Name |
tert-butyl (3R,4R)-3-hydroxy-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O3S2/c1-7-13-14-10(19-7)20-9-6-15(5-8(9)16)11(17)18-12(2,3)4/h8-9,16H,5-6H2,1-4H3/t8-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVHWNEWCDOLPSQ-RKDXNWHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)SC2CN(CC2O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C(S1)S[C@@H]2CN(C[C@H]2O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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